Lithium manganese nickel oxide
Lithium manganese nickel oxide
Lithium manganese nickel oxide is a cathode material that can be charged at high voltage. Due to the high potential, the material has a higher energy density compared to lithium cobalt oxide and lithium iron phosphate.
Brand Name:
Vulcanchem
CAS No.:
12031-75-3
VCID:
VC0183838
InChI:
InChI=1S/2Li.2Mn.2Ni.5O/q2*+1;4*+2;5*-2
SMILES:
[Li+].[Li+].[O-2].[O-2].[O-2].[O-2].[O-2].[Mn+2].[Mn+2].[Ni+2].[Ni+2]
Molecular Formula:
Li2Mn2Ni2O5
Molecular Weight:
321.138
Lithium manganese nickel oxide
CAS No.: 12031-75-3
Cat. No.: VC0183838
Molecular Formula: Li2Mn2Ni2O5
Molecular Weight: 321.138
* For research use only. Not for human or veterinary use.
Specification
| Description | Lithium manganese nickel oxide is a cathode material that can be charged at high voltage. Due to the high potential, the material has a higher energy density compared to lithium cobalt oxide and lithium iron phosphate. |
|---|---|
| CAS No. | 12031-75-3 |
| Molecular Formula | Li2Mn2Ni2O5 |
| Molecular Weight | 321.138 |
| IUPAC Name | dilithium;manganese(2+);nickel(2+);oxygen(2-) |
| Standard InChI | InChI=1S/2Li.2Mn.2Ni.5O/q2*+1;4*+2;5*-2 |
| Standard InChI Key | SSPZCSWCMSTDHK-UHFFFAOYSA-N |
| SMILES | [Li+].[Li+].[O-2].[O-2].[O-2].[O-2].[O-2].[Mn+2].[Mn+2].[Ni+2].[Ni+2] |
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